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Compound of Interest

Compound Name: Dysprosium(III) fluoride

Cat. No.: B078229 Get Quote

A Comparative Guide to the Thermal Stability of Rare-Earth Fluorides

This guide provides a comparative analysis of the thermal stability of rare-earth fluorides,

intended for researchers, scientists, and professionals in drug development. The information is

compiled from various scientific sources and presented to facilitate an objective comparison of

these compounds' performance under thermal stress, supported by experimental data and

methodologies.

Data Presentation: Thermal Properties of Rare-Earth
Trifluorides
The thermal stability of rare-earth fluorides is a critical property for their application in various

high-temperature environments. Generally, these compounds exhibit high melting and boiling

points, indicating strong ionic bonding and significant thermal resilience. The following table

summarizes the key thermal properties of rare-earth trifluorides (REF₃). It is important to note

that reported values can vary slightly between different studies due to experimental conditions

such as sample purity and analytical techniques.
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Rare-
Earth
Fluoride

Chemical
Formula

Melting
Point (°C)

Boiling
Point (°C)

Phase
Transitio
n
Temperat
ure (°C)

Low-
Temperat
ure
Crystal
Structure
(up to
transition
temp.)

High-
Temperat
ure
Crystal
Structure
(above
transition
temp.)

Lanthanum

Fluoride
LaF₃ 1493[1][2] 2327 -

Trigonal

(LaF₃ type)
-

Cerium

Fluoride
CeF₃ 1430 2300 -

Trigonal

(LaF₃ type)
-

Praseodym

ium

Fluoride

PrF₃ 1395 2300 -
Trigonal

(LaF₃ type)
-

Neodymiu

m Fluoride
NdF₃ 1374 2300 -

Trigonal

(LaF₃ type)
-

Promethiu

m Fluoride
PmF₃ 1338 2147 (est.) ~640

Orthorhom

bic (β-YF₃

type)

Trigonal

(LaF₃ type)

Samarium

Fluoride
SmF₃ 1306 2167 (est.) ~495

Orthorhom

bic (β-YF₃

type)

Trigonal

(LaF₃ type)

Europium

Fluoride
EuF₃ 1276 2247 (est.) ~645

Orthorhom

bic (β-YF₃

type)

Trigonal

(LaF₃ type)

Gadolinium

Fluoride
GdF₃ 1231 2257 (est.) 899

Orthorhom

bic (β-YF₃

type)

Trigonal

(LaF₃ type)

Terbium

Fluoride
TbF₃ 1172 2277 (est.) 1022

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)
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Dysprosiu

m Fluoride
DyF₃ 1154 2227 (est.) 1077

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)

Holmium

Fluoride
HoF₃ 1143 2227 (est.) 1102

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)

Erbium

Fluoride
ErF₃ 1141 2217 (est.) 1147

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)

Thulium

Fluoride
TmF₃ 1148 2207 (est.) 1122

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)

Ytterbium

Fluoride
YbF₃ 1157 2202 (est.) 967

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)

Lutetium

Fluoride
LuF₃ 1182 2202 (est.) 952

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)

Yttrium

Fluoride
YF₃ 1152 2227 (est.) 1077

Orthorhom

bic (β-YF₃

type)

Trigonal (α-

YF₃ type)

Note: Boiling points are largely estimated based on available data and trends. Phase transition

temperatures can also vary with experimental conditions.

Experimental Protocols
The thermal stability of rare-earth fluorides is primarily investigated using Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC). These techniques provide

quantitative data on mass changes and heat flow associated with thermal events such as

melting, boiling, decomposition, and phase transitions.
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Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
Objective: To determine the temperatures of melting, boiling, decomposition, and phase

transitions, as well as to quantify any mass loss associated with decomposition.

Instrumentation: A simultaneous TGA/DSC instrument is ideal for these measurements.

Experimental Parameters:

Sample Preparation: A small amount of the rare-earth fluoride powder (typically 5-15 mg) is

accurately weighed and placed in an inert crucible (e.g., platinum, alumina, or graphite).

Atmosphere: To study the intrinsic thermal stability and avoid oxidation, the experiment is

conducted under a high-purity inert atmosphere, such as nitrogen or argon, with a constant

flow rate (e.g., 20-100 mL/min).

Heating Rate: A controlled, linear heating rate is applied. A common rate is 10 °C/min,

although slower or faster rates can be used to study kinetic effects.

Temperature Program: The sample is heated from ambient temperature to a temperature

above the expected final decomposition or boiling point (e.g., up to 1500 °C or higher,

depending on the instrument's capabilities).

Data Analysis: The TGA curve plots mass as a function of temperature, revealing mass loss

events corresponding to decomposition or boiling. The DSC curve plots the differential heat

flow, showing endothermic peaks for melting and boiling and potentially for phase transitions

and decomposition, or exothermic peaks for crystallization and some decomposition

processes. The onset temperature of the DSC peak is typically taken as the transition

temperature.

When heated in an atmosphere containing oxygen (e.g., air), rare-earth fluorides can

decompose to form oxyfluorides (REOF) and subsequently rare-earth oxides (RE₂O₃). TGA

can be used to study the kinetics of these reactions by monitoring the mass changes

associated with the substitution of fluorine with oxygen.
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Visualization of Structure-Stability Relationship
The thermal stability of rare-earth fluorides is intrinsically linked to their crystal structure. The

lighter rare-earth fluorides (La-Nd) typically adopt the trigonal LaF₃-type structure, which is

stable up to their melting points. The heavier rare-earth fluorides (Pm-Lu, and Y) crystallize in

the orthorhombic β-YF₃-type structure at lower temperatures. Upon heating, these compounds

undergo a phase transition to a higher symmetry trigonal structure, often referred to as the α-

YF₃ type, before melting. This phase transition is a key factor in their high-temperature

behavior.

Caption: Relationship between crystal structure and thermal stability in rare-earth fluorides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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